Cas no 2764018-00-8 (methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2764018-00-8
• MF: C₇H₈FNO₄S
• MW: 221.206124305725
• CID: 5562439
• PubChem ID: 165998723
• Update Time: 2025-05-21

methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-31342684
• methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate
• 2764018-00-8

• Inchi： 1S/C7H8FNO4S/c1-4-6(14(8,11)12)3-5(9-4)7(10)13-2/h3,9H,1-2H3
• InChI Key： AXZSWKRTFVEAAY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)NC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 221.01580707g/mol
• Monoisotopic Mass: 221.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(Fluorosulfonyl)-5-Methyl-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 2764018-00-8) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, agriculture, and materials science. This compound is notable for its unique structure, which combines a pyrrole ring with fluorosulfonyl and methyl substituents, making it a versatile molecule with potential applications in various industries. Recent advancements in synthetic methodologies and its tailored properties have further solidified its position as a valuable compound in contemporary research.

The chemical structure of methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring system, which serves as the core framework. The fluorosulfonyl group (-SO₂F) attached at the 4-position introduces significant electron-withdrawing effects, enhancing the compound's reactivity and stability. Additionally, the methyl group at the 5-position and the carboxylate ester at the 2-position further modulate the molecule's electronic properties, making it highly functional for specific applications. This structural complexity is a key factor in its diverse utility across different scientific domains.

Recent studies have highlighted the potential of methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers and coatings. The fluorosulfonyl group's ability to impart hydrophobicity and thermal stability makes it an ideal component for materials exposed to harsh environmental conditions. Moreover, its compatibility with various polymerization techniques has opened new avenues for its application in aerospace and automotive industries.

In the agricultural sector, this compound has shown promise as a component in agrochemical formulations. Its ability to act as a stabilizer or synergistic agent in pesticides has been extensively studied. Recent findings suggest that methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate can enhance the efficacy of herbicides by improving their absorption and translocation within plant tissues. This property is particularly valuable in developing environmentally friendly agricultural solutions that minimize chemical residues.

The synthesis of methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrole ring through cyclization reactions, followed by functionalization with the fluorosulfonyl and methyl groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a toxicological perspective, methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate has undergone rigorous safety assessments to ensure its suitability for industrial applications. Studies indicate that it exhibits low acute toxicity when handled under standard safety protocols. However, prolonged exposure or improper handling may pose risks, emphasizing the importance of adhering to recommended safety guidelines during its use.

Looking ahead, ongoing research is focused on expanding the scope of applications for methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate. Potential areas include its use in pharmaceuticals as a bioisosteric replacement for existing drug molecules or as an intermediate in drug discovery processes. Additionally, its role in nanotechnology applications, such as the development of self-healing materials or advanced sensors, is an emerging area of interest.

In conclusion, methyl 4-(fluorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 2764018-00-8) stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern scientific research and industrial innovation.